![molecular formula C19H17N3O4S B2703847 methyl 4-(2,5-dioxo-6-(thiophen-2-ylmethyl)-2,3,4,5,6,7-hexahydro-1H-pyrrolo[3,4-d]pyrimidin-4-yl)benzoate CAS No. 941999-79-7](/img/structure/B2703847.png)
methyl 4-(2,5-dioxo-6-(thiophen-2-ylmethyl)-2,3,4,5,6,7-hexahydro-1H-pyrrolo[3,4-d]pyrimidin-4-yl)benzoate
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Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a thiophene ring, and a benzoate ester group .
Synthesis Analysis
While the exact synthesis of this compound is not available, related compounds are often synthesized through condensation reactions or cycloaddition reactions .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple ring structures and functional groups .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups .Scientific Research Applications
Synthesis and Labeling for Tracer Studies
Compounds with complex pyrimidine structures, similar to the queried chemical, are synthesized for specific applications such as labeled tracers in herbicidal research. For example, ZJ0273, a broad-spectrum herbicidal ingredient, was labeled with tritium and carbon-14 to study its metabolism, environmental behavior, and fate (Yang et al., 2008).
Antitumor Agents
Compounds featuring a pyrrolo[2,3-d]pyrimidine scaffold have been designed and synthesized as antitumor agents, demonstrating significant inhibitory activity against human enzymes critical in cancer cell proliferation. This suggests the potential for structurally similar compounds to serve as bases for developing new cancer treatments (Gangjee et al., 2005).
Heterocyclic Systems Synthesis
Chemical structures incorporating elements like pyrimidinones are used in synthesizing heterocyclic systems, contributing to various fields, including pharmaceuticals and materials science. Such compounds offer a backbone for developing new molecules with desired properties (Toplak et al., 1999).
Electrochromic Materials
Derivatives of pyrrole, akin to the queried chemical structure, have been explored for their electrochromic properties. These materials change color in response to electric fields, useful for displays and smart windows (Almeida et al., 2017).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
methyl 4-[2,5-dioxo-6-(thiophen-2-ylmethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidin-4-yl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O4S/c1-26-18(24)12-6-4-11(5-7-12)16-15-14(20-19(25)21-16)10-22(17(15)23)9-13-3-2-8-27-13/h2-8,16H,9-10H2,1H3,(H2,20,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FADUYNBTPAOSGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C2C3=C(CN(C3=O)CC4=CC=CS4)NC(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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